Cas no 56149-23-6 (Doxorubicinolone, 90%(Mixture of Diastereomers))

Doxorubicinolone, 90%(Mixture of Diastereomers) structure
56149-23-6 structure
Product Name:Doxorubicinolone, 90%(Mixture of Diastereomers)
CAS No:56149-23-6
Molecular Formula:C21H20O9
Molecular Weight:416.3781
CID:372604
PubChem ID:124320

Doxorubicinolone, 90%(Mixture of Diastereomers) Properties

Names and Identifiers

    • 5,12-Naphthacenedione,8-[(1S)-1,2-dihydroxyethyl]-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-1-methoxy-,(8S,10S)-
    • 4'-deoxydoxorubicinol 7-deoxyaglycone
    • DOXORUBICINOLONE (MIXTURE OF DIASTEREOMERS)
    • ADRIAMYCINOL AGLYCONE
    • 13-Dihydrodoxorubicinone
    • 4-Dol-done
    • SCHEMBL25667427
    • (8S,10S)-8-((S)-1,2-Dihydroxyethyl)-6,8,10,11-tetrahydroxy-1-methoxy-7,8,9,10-tetrahydrotetracene-5,12-dione
    • 5,12-NAPHTHACENEDIONE, 8-((1S)-1,2-DIHYDROXYETHYL)-7,8,9,10-TETRAHYDRO-6,8,10,11-TETRAHYDROXY-1-METHOXY-, (8S,10S)-
    • LI15ZES27N
    • Q27282994
    • (7S,9S)-9-[(1S)-1,2-dihydroxyethyl]-6,7,9,11-tetrahydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
    • Doxorubicinolone
    • 5,12-Naphthacenedione, 8-(1,2-dihydroxyethyl)-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-1-methoxy-
    • UNII-LI15ZES27N
    • Doxorubicinol aglycone
    • 56149-23-6
    • EPIRUBICINOL AGLYCONE
    • InChIKey: CGVVIRBOJFDFBH-FPQVQZPGSA-N
    • Inchi: InChI=1S/C21H20O9/c1-30-11-4-2-3-8-14(11)20(28)16-15(17(8)25)18(26)9-5-21(29,12(24)7-22)6-10(23)13(9)19(16)27/h2-4,10,12,22-24,26-27,29H,5-7H2,1H3/t10-,12-,21-/m0/s1
    • SMILES: COC1=CC=CC2=C1C(=O)C3=C(C4=C(CC(CC4O)(C(CO)O)O)C(=C3C2=O)O)O

Computed Properties

  • Exact Mass: 416.1107
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 416.110732
  • Heavy Atom Count: 30
  • Complexity: 698
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.7
  • Topological Polar Surface Area: 165

Experimental Properties

  • PSA: 164.75
  • Refractive Index: 1.745
  • Boiling Point: 748.6°Cat760mmHg
  • Melting Point: 192-197°C
  • Flash Point: 267.5°C
  • Density: 1.667

Doxorubicinolone, 90%(Mixture of Diastereomers) Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AG23978-5mg
4'-deoxydoxorubicinol 7-deoxyaglycone
56149-23-6 98%
5mg
$412.00 2024-04-19
TRC
D559050-0.5mg
Doxorubicinolone, 90%(Mixture of Diastereomers)
56149-23-6
0.5mg
$ 185.00 2022-06-05
SHENG KE LU SI SHENG WU JI SHU
sc-207598-1 mg
Doxorubicinolone (Mixture of Diastereomers),
56149-23-6
1mg
¥3,685.00 2023-07-11

Doxorubicinolone, 90%(Mixture of Diastereomers) Related Literature

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.chemnorm.com
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
https://www.peptidee.com/
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
https://www.chem960.com/company/190540/
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd